Cas no 7334-33-0 (Diazene,1,2-bis(2-chlorophenyl)-)
7334-33-0 structure
Product Name:Diazene,1,2-bis(2-chlorophenyl)-
CAS No:7334-33-0
MF:C12H8Cl2N2
MW:251.111320495605
CID:564495
PubChem ID:23750
Update Time:2025-04-19
Diazene,1,2-bis(2-chlorophenyl)- Chemical and Physical Properties
Names and Identifiers
-
- Diazene,1,2-bis(2-chlorophenyl)-
- 2,2'-dichloroazobenzene
- bis(2-chlorophenyl)diazene
- (E)-1,2-Bis(2-chlorophenyl)diazene
- 49795-06-4
- MFCD00448759
- AKOS001600792
- FIQUJBRQBIUISO-FOCLMDBBSA-N
- EINECS 230-837-9
- 7334-33-0
- SCHEMBL861925
- (E)-bis(2-chlorophenyl)diazene
- Diazene, bis(2-chlorophenyl)-
- (E)-1,2-Bis(2-chlorophenyl)diazene #
- DTXSID4064630
- 1,2-Bis(2-chlorophenyl)diazene
- NS00037501
- SCHEMBL8964884
- Diazene, 1,2-bis(2-chlorophenyl)-
-
- Inchi: 1S/C12H8Cl2N2/c13-9-5-1-3-7-11(9)15-16-12-8-4-2-6-10(12)14/h1-8H/b16-15+
- InChI Key: FIQUJBRQBIUISO-FOCLMDBBSA-N
- SMILES: ClC1C=CC=CC=1/N=N/C1C=CC=CC=1Cl
Computed Properties
- Exact Mass: 250.00664
- Monoisotopic Mass: 250.006
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 221
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 24.7A^2
- XLogP3: 5
Experimental Properties
- Density: 1.27g/cm3
- Boiling Point: 376.9ºC at 760 mmHg
- Flash Point: 181.8ºC
- Refractive Index: 1.608
- PSA: 24.72
- LogP: 5.40880
Diazene,1,2-bis(2-chlorophenyl)- Related Literature
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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